1-bromo-4-(1,1,2-trifluoroethyl)benzene
Overview
Description
“1-bromo-4-(1,1,2-trifluoroethyl)benzene” is a chemical compound with the molecular formula C8H6BrF3 . It is a derivative of benzene, which is one of the fundamental structures in organic chemistry.
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring substituted with a bromine atom and a trifluoroethyl group . The exact 3D structure can be determined using computational chemistry methods .Chemical Reactions Analysis
The chemical reactions involving “this compound” would depend on the reaction conditions and the other reactants present. As a benzene derivative, it could undergo electrophilic aromatic substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular weight, boiling point, and other thermophysical data . More detailed properties can be found in chemical databases .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-bromo-4-(1,1,2-trifluoroethyl)benzene can be achieved through a substitution reaction of 1-bromo-4-nitrobenzene with 1,1,2-trifluoroethanol, followed by reduction of the nitro group to an amino group and subsequent bromination.", "Starting Materials": [ "1-bromo-4-nitrobenzene", "1,1,2-trifluoroethanol", "Sodium borohydride", "Hydrochloric acid", "Sodium nitrite", "Copper(I) bromide", "Sodium acetate", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Dissolve 1-bromo-4-nitrobenzene in 1,1,2-trifluoroethanol and add a catalytic amount of copper(I) bromide. Heat the mixture to reflux for several hours to allow for substitution of the bromine with the trifluoroethyl group.", "Step 2: Cool the reaction mixture and filter off any solid precipitate. Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 3: Dissolve the crude product in a mixture of acetic acid and water and add sodium borohydride. Stir the mixture at room temperature for several hours to reduce the nitro group to an amino group.", "Step 4: Acidify the reaction mixture with hydrochloric acid and extract the product with an organic solvent such as dichloromethane.", "Step 5: Dissolve the extracted product in a mixture of water and sodium acetate and add sodium nitrite. Stir the mixture at low temperature to form the diazonium salt.", "Step 6: Add a solution of copper(I) bromide to the diazonium salt and stir the mixture at low temperature to form the bromide salt of the product.", "Step 7: Filter off the solid product and wash with water to obtain the final product, 1-bromo-4-(1,1,2-trifluoroethyl)benzene." ] } | |
CAS No. |
1780659-01-9 |
Molecular Formula |
C8H6BrF3 |
Molecular Weight |
239.03 g/mol |
IUPAC Name |
1-bromo-4-(1,1,2-trifluoroethyl)benzene |
InChI |
InChI=1S/C8H6BrF3/c9-7-3-1-6(2-4-7)8(11,12)5-10/h1-4H,5H2 |
InChI Key |
DGZWQEPASQUVJJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C(CF)(F)F)Br |
Purity |
95 |
Origin of Product |
United States |
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